Cas no 1797638-11-9 (7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane
• CAS No: 1797638-11-9
• MF: C₁₉H₂₀ClNOS₂
• MW: 377.951201438904
• CID: 5372499
• Update Time: 2025-05-23

7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-Chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl][2-(methylthio)phenyl]methanone
• 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane

• Inchi： 1S/C19H20ClNOS2/c1-23-17-9-5-3-7-15(17)19(22)21-11-10-18(24-13-12-21)14-6-2-4-8-16(14)20/h2-9,18H,10-13H2,1H3
• InChI Key： XHPMRDRMPFMTOQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1=CC=CC=C1SC)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.4±50.0 °C(Predicted)
• pka: -1.65±0.40(Predicted)

Additional information on 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane

7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane: A Comprehensive Overview

7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane (CAS No. 1797638-11-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The molecule's structure is characterized by a thiazepane ring system substituted with a 2-chlorophenyl group and a 2-(methylsulfanyl)benzoyl group, making it a promising candidate for various therapeutic applications.

The synthesis of 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to reduce environmental impact while maintaining high efficiency.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane exhibits potent anti-inflammatory and analgesic activities. These effects are attributed to its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the compound has shown potential as an anticancer agent by inducing apoptosis in various cancer cell lines while sparing normal cells.

The structural features of CAS No. 1797638-11-9 play a crucial role in its biological activity. The thiazepane ring system provides a rigid framework that enhances molecular stability and bioavailability. The substitution patterns on the benzene rings further influence the compound's pharmacokinetics and selectivity for specific targets. For instance, the presence of the methylsulfanyl group introduces electron-donating effects that may enhance the molecule's ability to interact with cellular receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane. These studies have provided insights into its binding affinity with various drug targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Such findings are pivotal for designing more effective derivatives with improved therapeutic indices.

In terms of applications, CAS No. 1797638-11-9 holds promise in the development of novel therapeutics for chronic inflammatory diseases, pain management, and oncology. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Additionally, this compound serves as a valuable tool in drug discovery research, where it is used as a lead molecule for generating structurally related analogs with enhanced properties.

The study of 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane has also contributed significantly to our understanding of sulfur-containing heterocycles in medicinal chemistry. Its unique combination of structural complexity and biological activity underscores the importance of exploring such molecules for diverse therapeutic applications.

In conclusion, CAS No. 1797638-11-9, or 7-(2-chlorophenyl)-4-[2-(methylsulfanyl)benzoyl]-1,4-thiazepane, represents a cutting-edge advancement in organic synthesis and pharmacology. With ongoing research efforts focusing on its optimization and clinical translation, this compound is poised to make a significant impact on modern medicine.